(R)-Albuterol Hydrochloride
(R)-Albuterol Hydrochloride
Levalbuterol Hydrochloride is the hydrochloride salt form of levalbuterol, a relatively selective sympathomimetic beta-2 adrenergic receptor agonist with bronchodilator activity. Levalbuterol hydrochloride binds to beta-2 adrenergic receptors in bronchial smooth muscle and activates intracellular adenyl cyclase, thereby increasing the production of cyclic-3', 5'-adenosine monophosphate (cAMP). Increased cAMP levels lead to the activation of protein kinase A, which inhibits the phosphorylation of myosin and lowers intracellular ionic calcium concentrations, resulting in relaxation of bronchial smooth muscles. The increased cyclic AMP concentrations also inhibit the release of inflammatory mediators from mast cells.
The R-isomer of albuterol.
The R-isomer of albuterol.
Brand Name:
Vulcanchem
CAS No.:
50293-90-8
VCID:
VC0134290
InChI:
InChI=1S/C13H21NO3.ClH/c1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15;/h4-6,12,14-17H,7-8H2,1-3H3;1H/t12-;/m0./s1
SMILES:
CC(C)(C)NCC(C1=CC(=C(C=C1)O)CO)O.Cl
Molecular Formula:
C13H22ClNO3
Molecular Weight:
275.77 g/mol
(R)-Albuterol Hydrochloride
CAS No.: 50293-90-8
Reference Standards
VCID: VC0134290
Molecular Formula: C13H22ClNO3
Molecular Weight: 275.77 g/mol
| CAS No. | 50293-90-8 |
|---|---|
| Product Name | (R)-Albuterol Hydrochloride |
| Molecular Formula | C13H22ClNO3 |
| Molecular Weight | 275.77 g/mol |
| IUPAC Name | 4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol;hydrochloride |
| Standard InChI | InChI=1S/C13H21NO3.ClH/c1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15;/h4-6,12,14-17H,7-8H2,1-3H3;1H/t12-;/m0./s1 |
| Standard InChIKey | OWNWYCOLFIFTLK-YDALLXLXSA-N |
| Isomeric SMILES | CC(C)(C)NC[C@@H](C1=CC(=C(C=C1)O)CO)O.Cl |
| SMILES | CC(C)(C)NCC(C1=CC(=C(C=C1)O)CO)O.Cl |
| Canonical SMILES | CC(C)(C)NCC(C1=CC(=C(C=C1)O)CO)O.Cl |
| Description | Levalbuterol Hydrochloride is the hydrochloride salt form of levalbuterol, a relatively selective sympathomimetic beta-2 adrenergic receptor agonist with bronchodilator activity. Levalbuterol hydrochloride binds to beta-2 adrenergic receptors in bronchial smooth muscle and activates intracellular adenyl cyclase, thereby increasing the production of cyclic-3', 5'-adenosine monophosphate (cAMP). Increased cAMP levels lead to the activation of protein kinase A, which inhibits the phosphorylation of myosin and lowers intracellular ionic calcium concentrations, resulting in relaxation of bronchial smooth muscles. The increased cyclic AMP concentrations also inhibit the release of inflammatory mediators from mast cells. The R-isomer of albuterol. |
| Synonyms | (α1R)-α1-[[(1,1-Dimethylethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol Hydrochloride; (-)-Salbutamol Hydrochloride; (R)-Salbutamol Hydrochloride; Levalbuterol Hydrochloride; Levosalbutamol Hydrochloride; Xopenex; |
| PubChem Compound | 123601 |
| Last Modified | Nov 11 2021 |
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